molecular formula C18H14N2O5S B2744593 Methyl 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]furan-2-carboxylate CAS No. 922943-50-8

Methyl 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]furan-2-carboxylate

Cat. No. B2744593
CAS RN: 922943-50-8
M. Wt: 370.38
InChI Key: KCLPEQZZBLEZHC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]furan-2-carboxylate” is a complex organic compound. It is related to a series of compounds that have been studied for their anticancer activity . These compounds, including 1-benzo [1,3]dioxol-5-yl-indoles bearing 3- N -fused heteroaryl moieties, have been synthesized and evaluated against various cancer cell lines .

Scientific Research Applications

Anti-Inflammatory Applications

Methyl 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]furan-2-carboxylate and its derivatives have shown promising results in anti-inflammatory applications. A study by (Boukharsa et al., 2018) reported the synthesis of novel derivatives that exhibited significant anti-inflammatory activity in a carrageenan-induced rat paw edema model. These compounds also demonstrated good binding affinity with COX-2, an enzyme involved in inflammation and pain.

Heterocyclic Compound Synthesis

The compound is used in the synthesis of various heterocyclic compounds. (Remizov et al., 2019) discussed the intramolecular cyclization of ethyl 5-aminomethyl-4-(1,2,3-thiadiazol-4-yl)furan-2-carboxylate, a similar compound, leading to the formation of complex heterocyclic structures. This is significant for developing new pharmaceuticals and materials.

Synthesis and Reaction Studies

Further research into the reactions and synthesis of related furan-2-carboxylate compounds has been conducted. Studies like those by (Şener et al., 2002) and (Koza et al., 2013) have explored various reaction pathways and synthesized novel compounds, contributing to our understanding of chemical processes and potential applications in medicine and industry.

Antiviral Activity

The compound and its derivatives have potential applications in antiviral research. For example, (Hashem et al., 2007) synthesized derivatives that showed promising antiviral activities against HAV and HSV-1 viruses. This research opens avenues for developing new antiviral agents.

Pharmacological Interests

Compounds derived from methyl 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]furan-2-carboxylate are of interest in pharmacological studies due to their diverse biological activities. (Kandinska et al., 2006) and (Ismail et al., 2004) demonstrated the synthesis of novel compounds with potential pharmacological applications, highlighting the versatility of this chemical structure in drug development.

properties

IUPAC Name

methyl 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]furan-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14N2O5S/c1-22-18(21)15-6-3-12(25-15)9-26-17-7-4-13(19-20-17)11-2-5-14-16(8-11)24-10-23-14/h2-8H,9-10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCLPEQZZBLEZHC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(O1)CSC2=NN=C(C=C2)C3=CC4=C(C=C3)OCO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14N2O5S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 5-[[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanylmethyl]furan-2-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.